![molecular formula C13H14N2O2S B5698255 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide](/img/structure/B5698255.png)
2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is an organic compound that belongs to the class of benzamides and has a molecular formula of C12H14N2O2S.
Mechanism of Action
The exact mechanism of action of 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide is not fully understood. However, it is believed to exert its anti-inflammatory and antitumor activities by inhibiting the activity of various enzymes and proteins involved in the inflammatory and tumor pathways. It has also been found to inhibit the replication of certain viruses by interfering with their replication cycle.
Biochemical and Physiological Effects:
2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models. It has also been found to inhibit the growth and proliferation of various cancer cell lines. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide in lab experiments is its potent anti-inflammatory and antitumor activities. This makes it a valuable tool for studying the inflammatory and tumor pathways. However, one of the limitations of using this compound is its potential toxicity. It has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide. One of the main areas of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the exact mechanism of action and potential side effects of this compound. Additionally, more research is needed to explore its potential use in other areas such as antiviral therapy and immunomodulation.
Synthesis Methods
The synthesis of 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide involves the reaction of 5-methylisoxazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-mercaptoethanol to obtain the thioester intermediate. Finally, the thioester intermediate is reacted with 2-aminobenzamide to form the desired compound.
Scientific Research Applications
2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory, antitumor, and antiviral activities. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-ethylsulfanyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-3-18-11-7-5-4-6-10(11)13(16)14-12-8-9(2)17-15-12/h4-8H,3H2,1-2H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXEFVOAHPJJCAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=NOC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.